Cas no 1524202-77-4 (2-(2,2-Dimethylcyclopropyl)propan-1-amine)

• Product Name: 2-(2,2-Dimethylcyclopropyl)propan-1-amine
• CAS No: 1524202-77-4
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5616432
• PubChem ID: 83672280
• Update Time: 2025-10-30

2-(2,2-Dimethylcyclopropyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1524202-77-4
• 2-(2,2-Dimethylcyclopropyl)propan-1-amine
• EN300-3174498

• Inchi： 1S/C8H17N/c1-6(5-9)7-4-8(7,2)3/h6-7H,4-5,9H2,1-3H3
• InChI Key： PUMAKTQUMUVBEY-UHFFFAOYSA-N
• SMILES： NCC(C)C1CC1(C)C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2,2-Dimethylcyclopropyl)propan-1-amine

Introduction to 2-(2,2-Dimethylcyclopropyl)propan-1-amine (CAS No. 1524202-77-4)

2-(2,2-Dimethylcyclopropyl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1524202-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines, characterized by the presence of a nitrogen atom bonded to one or more alkyl or aryl groups. The unique structural motif of 2-(2,2-Dimethylcyclopropyl)propan-1-amine involves a cyclopropyl ring substituted with two methyl groups, which contributes to its distinct chemical properties and potential biological activities.

The molecular structure of this compound consists of a propan-1-amine backbone, where the amine group (-NH₂) is attached to a carbon atom that is part of the 2,2-dimethylcyclopropyl substituent. This arrangement results in a rigid, three-membered cyclopropyl ring that enhances the compound's steric hindrance and influences its interactions with biological targets. The presence of multiple stereocenters in the molecule makes it a valuable scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of amine-containing compounds due to their diverse biological activities. Specifically, cyclopropyl-substituted amines have been investigated for their roles in modulating various enzymatic pathways and receptor interactions. The structural features of 2-(2,2-Dimethylcyclopropyl)propan-1-amine suggest that it may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to interact with biological targets in unique ways due to its bulky cyclopropyl group. This steric bulk can be exploited to design molecules that exhibit high selectivity and low toxicity, which are critical factors in drug development. Additionally, the compound's stability under various chemical conditions makes it suitable for further derivatization and optimization.

The synthesis of 2-(2,2-Dimethylcyclopropyl)propan-1-amine presents both challenges and opportunities for chemists. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which has facilitated its use in research and development programs.

Recent studies have highlighted the importance of amine-based scaffolds in medicinal chemistry. These studies have demonstrated that modifications to the amine group can significantly alter the biological activity of a molecule. For instance, derivatives of 2-(2,2-Dimethylcyclopropyl)propan-1-amine have been explored for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The ability to fine-tune the properties of these compounds through structural modifications opens up numerous possibilities for developing new drugs.

The pharmacokinetic profile of 2-(2,2-Dimethylcyclopropyl)propan-1-amine is another area of interest. Understanding how this compound is metabolized and eliminated from the body is crucial for determining its therapeutic potential and safety profile. Preliminary studies suggest that it may exhibit favorable pharmacokinetic properties, such as good solubility and moderate bioavailability, which are essential for successful drug development.

In conclusion, 2-(2,2-Dimethylcyclopropyl)propan-1-amine (CAS No. 1524202-77-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.